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Compound of Interest

Compound Name: Isopropanol

Cat. No.: B130326

Essential Guide to Safely Handling Isopropanol

This guide provides critical safety and logistical information for the proper handling and

disposal of isopropanol (IPA) in a laboratory setting. Adherence to these procedures is crucial
for ensuring the safety of all personnel.

Isopropanol Safety Data Overview

Understanding the quantitative safety parameters of isopropanol is the first step in safe
handling. This data is essential for risk assessment and for defining the necessary control
measures in your workspace.
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Parameter Value Source
OSHA PEL (Permissible

o 400 ppm (8-hour TWA) [11[2][3]
Exposure Limit)
NIOSH REL (Recommended 400 ppm (10-hour TWA); 500 (1]
Exposure Limit) ppm (Ceiling)
ACGIH TLV (Threshold Limit 200 ppm (8-hour TWA); 400 o
Value) ppm (STEL)
NIOSH IDLH (Immediately

) 2,000 ppm [1]

Dangerous to Life or Health)
Flash Point ~12°C / 53°F [4][5]
Flammable Limits in Air Lower: 2.0%; Upper: 12.7% [5]

Procedural Guide for Handling Isopropanol

Follow these step-by-step instructions to ensure safe handling from preparation to disposal.

Step 1: Preparation and Risk Assessment

o Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly read the SDS
for isopropanol.[6]

o Ensure Adequate Ventilation: Work in a well-ventilated area.[4] For procedures with a high
risk of vapor generation, a certified laboratory chemical fume hood is required.[7]

» Eliminate Ignition Sources: Isopropanol is highly flammable.[3] Keep it away from heat,
sparks, open flames, and hot surfaces.[4][6] Use only non-sparking tools and explosion-proof
electrical equipment.[1][6]

» Prepare for Emergencies: Ensure that safety showers and eyewash stations are readily
accessible.[4]

Step 2: Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure.
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Eye and Face Protection: Wear indirect vented splash goggles or a face shield.[2][9]

Hand Protection: Wear chemical-resistant gloves. Nitrile gloves are suitable for incidental
contact.[7][9] For prolonged handling, consult the glove manufacturer's resistance guide.[7]

Body Protection: A chemical-resistant or flame-retardant lab coat, long pants, and closed-toe
shoes are required.[7][9] An apron may be necessary when handling large quantities.[7]

Respiratory Protection: If ventilation is inadequate or exposure limits are likely to be
exceeded, use a NIOSH-approved respirator.[9] A respiratory protection program compliant
with OSHA's 29 CFR 1910.134 must be in place.[9]

Step 3: Safe Handling and Transfer

Grounding and Bonding: When transferring isopropanol between metal containers, ground
and bond the containers to prevent static discharge.[1][10]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[10] Do not inhale vapors.[6]

Clean Up: Wash hands thoroughly after handling.[10] Clean the work area after use to
remove any spills.[11]

Step 4: Storage Plan

Container: Store isopropanol in a tightly sealed, properly labeled container made of a
compatible material.[4][12]

Location: Keep the container in a cool, dry, well-ventilated area, away from direct sunlight
and heat sources.[4][12]

Segregation: Store isopropanol segregated from incompatible materials such as strong
oxidizers, acids, and certain reactive metals.[4][13]

Step 5: Disposal Plan

Improper disposal can lead to environmental harm and safety hazards. Isopropanol is

classified as hazardous waste.[14]
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e Small Quantities (Lab Scale):

o Evaporation: For very small amounts, evaporation in a designated chemical fume hood
may be an option, but check local regulations first.[15]

o Dilution: If permitted by your local waste management authority, small amounts of IPA may
be diluted with a large amount of water (to a concentration of 5% or less) and poured
down the drain.[15][16] Always verify this is acceptable under local regulations.

e Large Quantities:

o Hazardous Waste Collection: Larger volumes of isopropanol waste must be collected in
designated, labeled, and sealed containers.[14]

o Professional Disposal: Arrange for disposal through a licensed hazardous waste collection
service.[14][15] Do not pour large quantities down the drain.[14]

Operational Workflow for Isopropanol Handling

The following diagram illustrates the logical steps for safely managing isopropanol in a
laboratory environment.

Click to download full resolution via product page

Caption: Workflow for the safe handling, storage, and disposal of Isopropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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